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Compound of Interest

Compound Name: Caricotamide

CAS No.: 64881-21-6

Cat. No.: B1219339

Get Quote

Executive Summary
Caricotamide (also known as EP-0152R) represents a specialized class of pharmacological

agents known as synthetic co-substrates.[1] Unlike traditional small molecule inhibitors or

receptor agonists, Caricotamide possesses no intrinsic therapeutic activity in isolation. Its

pharmacological value is realized exclusively through its interaction with the enzyme

NRH:quinone oxidoreductase 2 (NQO2).[1]

This guide details the mechanism by which Caricotamide acts as an obligate electron donor to

activate the prodrug Tretazicar (CB1954), converting it into a potent DNA-alkylating cytotoxin.

[1][2] This system exploits the overexpression of NQO2 in specific solid tumors (e.g.,

Hepatocellular Carcinoma, Ovarian Cancer) to achieve targeted lethality while sparing normal

tissues that lack the activated enzyme complex.

Molecular Identity & Physicochemical Profile
Before dissecting the mechanism, researchers must establish the compound's identity to

ensure experimental validity. Caricotamide is a stable, synthetic analogue of the natural co-

substrate dihydronicotinamide riboside (NRH).
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Parameter Technical Specification

Compound Name Caricotamide (EP-0152R)

CAS Registry Number 64881-21-6

Chemical Formula C₈H₁₁N₃O₂

Molecular Weight 181.19 g/mol

Primary Target NQO2 (NRH:quinone oxidoreductase 2)

Role Synthetic Co-substrate / Electron Donor

Solubility
Soluble in DMSO; limited aqueous solubility

(requires specific formulation for in vivo use)

Mechanism of Action: The NQO2 Activation Cascade
The mechanism of Caricotamide is defined by a Ping-Pong Bi-Bi enzymatic reaction.[1] NQO2

is a flavoprotein that differs from its homologue NQO1 by being refractory to activation by

NADH or NADPH.[1] In physiological conditions, NQO2 is largely latent due to the scarcity of its

natural co-substrate, NRH.[3]

Caricotamide acts as a "molecular key," unlocking the catalytic potential of NQO2.

The Catalytic Cycle
Binding: Caricotamide binds to the oxidized form of NQO2 (containing FAD).[1]

Reduction: Caricotamide transfers a hydride ion (2 electrons) to the FAD prosthetic group of

NQO2, generating reduced NQO2 (FADH2) and oxidized Caricotamide (which is released).

[1]

Prodrug Activation: The reduced NQO2-FADH2 complex binds the prodrug Tretazicar

(CB1954).[1]

Electron Transfer: NQO2 transfers the electrons to the 4-nitro group of Tretazicar.[1]
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Lethal Synthesis: Tretazicar is reduced to 5-(aziridin-1-yl)-4-hydroxylamino-2-

nitrobenzamide.[1] This hydroxylamine derivative reacts further (via thioester activation in the

cell) to form a bifunctional alkylating agent capable of forming DNA interstrand cross-links.

Selectivity Rationale
The therapeutic index relies on the differential expression of NQO2.[1] Normal tissues generally

have low levels of active NQO2 or lack the co-substrate.[1][3] Tumors such as HCC and

colorectal cancer often overexpress NQO2.[1] By administering Caricotamide systemically, we

artificially activate NQO2 only where the enzyme is present, restricting Tretazicar toxicity to the

tumor microenvironment.

Pathway Visualization
The following diagram illustrates the obligate relationship between Caricotamide, NQO2, and

the prodrug Tretazicar.
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Figure 1: The NQO2-mediated bioactivation of Tretazicar driven by Caricotamide co-substrate

supply.[1]

Experimental Protocols for Validation
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To validate the activity of Caricotamide in your specific cell lines or assays, use the following

self-validating protocols.

In Vitro Cytotoxicity Validation (MTT/SRB Assay)
Objective: Confirm that Caricotamide is non-toxic alone but potentiates Tretazicar toxicity in

NQO2-positive cells.[1]

Reagents:

Caricotamide stock (100 mM in DMSO).[1]

Tretazicar stock (10 mM in DMSO).[1]

NQO2-positive cell line (e.g., HepG2, HT-29).[1]

NQO2-negative control (e.g., specific knockdown or low-expression line).[1]

Protocol:

Seeding: Plate cells (2,000–5,000 cells/well) in 96-well plates. Allow attachment for 24h.

Treatment Groups (4 Arms):

Vehicle Control: DMSO only (<0.5%).[1]

Caricotamide Only: 50 µM (Fixed concentration).[1]

Tretazicar Only: Dose-response (0.1 µM – 100 µM).[1]

Combination: Tretazicar (Dose-response) + Caricotamide (Fixed 50 µM).[1]

Incubation: Expose cells for 4 hours (pulse) or 24 hours. Note: Caricotamide stability in

media is generally good, but pulse treatment mimics clinical pharmacokinetics.

Washout: Remove media, wash with PBS, and replace with drug-free media.[1]

Readout: Incubate for 3-5 days (allow for delayed cell death typical of alkylating agents) and

assess viability via MTT or SRB.
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Validation Criteria:

Caricotamide Only arm should show >90% viability (demonstrating lack of intrinsic toxicity).

[1]

Combination arm should show a significant left-shift in IC50 (10-100 fold potentiation)

compared to Tretazicar Only in NQO2-positive cells.[1]

Enzymatic Activity Assay (Cell-Free)
Objective: Measure the rate of reduction of Cytochrome C (surrogate acceptor) or Tretazicar

consumption.[1]

Buffer: 50 mM Tris-HCl (pH 7.4) + 0.01% Tween-20.[1]

Components: Recombinant human NQO2 (10 nM), Caricotamide (vary 1–100 µM),

Tretazicar (100 µM).[1]

Measurement: Monitor absorbance decrease at 326 nm (Tretazicar consumption) or

increase at 420 nm (formation of hydroxylamine derivative, though this is unstable).

Control: Run reaction with NADH instead of Caricotamide. Result must be zero activity

(confirming NQO2 identity vs NQO1).

Key Considerations for Drug Development
Stability and Formulation
Caricotamide is an amide; hydrolytic stability should be monitored.[1] In clinical trials (e.g.,

NCT00746590), it is often co-administered with Tretazicar.[1] The timing is critical:

Caricotamide must be present simultaneously with the prodrug to drive the reaction.

Species Differences
Critical Warning: Rodent NQO2 behaves differently than human NQO2 regarding co-substrate

specificity.[1] Human NQO2 is highly specific for NRH analogues (like Caricotamide).[1]

Ensure your in vivo models utilize human xenografts and that you account for the

pharmacokinetics of Caricotamide in the host species.
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Biomarker Strategy
Success with Caricotamide/Tretazicar therapy requires patient stratification.[1]

Inclusion: High NQO2 expression (IHC or qPCR).[1]

Exclusion: Low NQO2 expression.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1219339?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

